Cas no 1369137-89-2 (2-(4-bromophenyl)pyrrolidin-3-ol)

• Product Name: 2-(4-bromophenyl)pyrrolidin-3-ol
• CAS No: 1369137-89-2
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• MDL: MFCD22034329
• CID: 5179460
• PubChem ID: 82387175
• Update Time: 2025-08-03

2-(4-bromophenyl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• CID 82387175
• 3-Pyrrolidinol, 2-(4-bromophenyl)-
• 2-(4-bromophenyl)pyrrolidin-3-ol

• MDL： MFCD22034329
• Inchi： 1S/C10H12BrNO/c11-8-3-1-7(2-4-8)10-9(13)5-6-12-10/h1-4,9-10,12-13H,5-6H2
• InChI Key： OZIKCIQMGZHCET-UHFFFAOYSA-N
• SMILES： N1CCC(O)C1C1=CC=C(Br)C=C1

Experimental Properties

• Density: 1.493±0.06 g/cm3(Predicted)
• Boiling Point: 354.5±42.0 °C(Predicted)
• pka: 14.58±0.40(Predicted)

Additional information on 2-(4-bromophenyl)pyrrolidin-3-ol

Introduction to 2-(4-bromophenyl)pyrrolidin-3-ol (CAS No. 1369137-89-2)

2-(4-bromophenyl)pyrrolidin-3-ol, with the CAS number 1369137-89-2, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrolidine ring and a bromophenyl substituent, making it a valuable building block for the synthesis of more complex molecules with potential therapeutic applications.

The chemical structure of 2-(4-bromophenyl)pyrrolidin-3-ol is defined by its molecular formula, C₁₀H₁₂BrNO, and its molecular weight of approximately 230.10 g/mol. The presence of the hydroxyl group on the pyrrolidine ring and the bromine atom on the phenyl ring imparts specific chemical properties that are crucial for its reactivity and biological activity. These features make it an attractive candidate for various synthetic transformations and biological studies.

In recent years, 2-(4-bromophenyl)pyrrolidin-3-ol has been extensively studied for its potential in drug discovery and development. One of the key areas of interest is its role as an intermediate in the synthesis of novel compounds with anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 highlighted the use of 2-(4-bromophenyl)pyrrolidin-3-ol in the development of selective inhibitors for specific kinases involved in cancer progression. The researchers demonstrated that derivatives of this compound exhibited potent inhibitory activity against these kinases, suggesting their potential as lead compounds for further drug development.

Beyond its applications in cancer research, 2-(4-bromophenyl)pyrrolidin-3-ol has also shown promise in the field of neurodegenerative diseases. A study published in Bioorganic & Medicinal Chemistry Letters in 2020 explored the use of this compound as a scaffold for designing small molecules that can modulate specific neurotransmitter receptors implicated in conditions such as Alzheimer's disease and Parkinson's disease. The results indicated that certain derivatives of 2-(4-bromophenyl)pyrrolidin-3-ol exhibited selective binding to these receptors, which could be leveraged to develop novel therapeutic agents.

The synthetic accessibility of 2-(4-bromophenyl)pyrrolidin-3-ol is another factor contributing to its popularity in research laboratories. Several efficient synthetic routes have been developed to prepare this compound, including palladium-catalyzed cross-coupling reactions and organometallic-mediated transformations. These methods allow for the scalable production of high-purity material, which is essential for both academic research and industrial applications.

In addition to its use as a synthetic intermediate, 2-(4-bromophenyl)pyrrolidin-3-ol has also been investigated for its inherent biological activity. Studies have shown that this compound can exhibit moderate anti-inflammatory effects by modulating key signaling pathways involved in inflammation. For example, a 2019 study published in Inflammation Research reported that treatment with 2-(4-bromophenyl)pyrrolidin-3-ol reduced the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

The safety profile of 2-(4-bromophenyl)pyrrolidin-3-ol is another critical aspect that has been evaluated in preclinical studies. Toxicological assessments have indicated that this compound exhibits low toxicity at therapeutic concentrations, making it a suitable candidate for further development into clinical trials. However, ongoing research is necessary to fully understand its long-term safety and efficacy profiles.

In conclusion, 2-(4-bromophenyl)pyrrolidin-3-ol (CAS No. 1369137-89-2) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features, synthetic accessibility, and biological activity make it an attractive target for developing novel therapeutics. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, further expanding its utility in the field.